molecular formula C8H10O3 B8413360 4-Hydroxy-3-oxabicyclo [4.3.0]nona-8-en-7-on

4-Hydroxy-3-oxabicyclo [4.3.0]nona-8-en-7-on

Cat. No.: B8413360
M. Wt: 154.16 g/mol
InChI Key: JPTXPKKAFNZDEY-UHFFFAOYSA-N
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Description

4-Hydroxy-3-oxabicyclo [4.3.0]nona-8-en-7-on is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10O3

Molecular Weight

154.16 g/mol

IUPAC Name

3-hydroxy-3,4,4a,7a-tetrahydro-1H-cyclopenta[c]pyran-5-one

InChI

InChI=1S/C8H10O3/c9-7-2-1-5-4-11-8(10)3-6(5)7/h1-2,5-6,8,10H,3-4H2

InChI Key

JPTXPKKAFNZDEY-UHFFFAOYSA-N

Canonical SMILES

C1C2C(COC1O)C=CC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

At first, 205 mg of compound (III) is dissolved in 3 ml of water, and 202 mg of periodic acid is added thereto. The mixture is stirred at room temperature for 1 hour and 30 minutes, and then chromatographically purified (HP-20SS 20 ml, water : methanol=4:1) to obtain 101 mg of compound (I) (59.5%).
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compound ( III )
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205 mg
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Reaction Step One
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3 mL
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202 mg
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Yield
59.5%

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